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Get Quote

Executive Summary
D-homophenylalanine (D-Hphe) is a non-standard amino acid (NSAA) utilized in

peptidomimetics to enhance metabolic stability and alter conformational sampling. Unlike its

parent amino acid D-phenylalanine (D-Phe), D-Hphe possesses an additional methylene group

(

) in the side chain. This structural elongation creates a specific "elbow" flexibility, allowing the
phenyl ring to access deep hydrophobic pockets (e.g., S3/S4 subsites in proteases) that are
sterically inaccessible to D-Phe.

This guide analyzes the crystallographic data of proteins complexed with D-Hphe and its close

analog D-homotyrosine (D-hTyr), specifically within the context of SARS-CoV-2 PLpro and

Serine Protease inhibitors.

Structural Mechanics: The "Elbow" Effect
The substitution of D-Phe with D-Hphe introduces two critical physicochemical changes:
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Extended Reach: The side chain length increases by approximately 1.54 Å.

Rotational Freedom: The extra methylene group (

-position relative to the aromatic ring) acts as a hinge, decoupling the backbone constraints (

angles) from the aromatic ring's orientation (

angles).

Comparative Metrics

Feature
D-Phenylalanine
(D-Phe)

D-
Homophenylalanin
e (D-Hphe)

Structural Impact

Side Chain

Deeper penetration

into hydrophobic

clefts.

Stereochemistry D-isomer D-isomer

Induces

-turn conformations;

resists proteolysis.

PDB Ligand Code DPN (D-Phe)
varies (e.g., HTY for

hTyr)

Note: Do not confuse

with HMF

(Hydroxymethylfurfura

l).

Visualization: The Conformational Shift
The following diagram illustrates the rational design workflow where D-Hphe is deployed to

solve specificity challenges.
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Caption: Workflow demonstrating the strategic substitution of D-Phe with D-Hphe to overcome

binding limitations.

Case Study Analysis: Crystallographic Data
Case A: SARS-CoV-2 Papain-Like Protease (PLpro)
PDB ID: (Resolution: 1.66 Å) Ligand: VIR251 (Peptide Inhibitor) Key Residue: D-Homotyrosine

(D-hTyr) at P4 position.[1]

Structural Insight: The inhibitor VIR251 (Ac-hTyr-Dap-Gly-Gly-VME) utilizes D-homotyrosine (a

phenolic analog of D-Hphe) to target the S4 subsite of the PLpro enzyme.

Binding Mode: The D-hTyr residue occupies the solvent-exposed S4 pocket. The D-

stereochemistry is essential for directing the side chain away from the bulk solvent and into a

shallow hydrophobic groove formed by Pro248 and Pro299.

Comparison: Inhibitors with standard D-Tyr or D-Phe at this position showed significantly

reduced potency because the shorter side chain could not adequately engage the

hydrophobic "clamp" of the proline residues.

Data Point: The D-hTyr analog (VIR251) demonstrated superior selectivity against the

homologous host protease (USP) compared to L-amino acid variants.

Case B: Thrombin & Matriptase Inhibitors
Context: Serine Protease Inhibition (S1/S3 Specificity) Reference Structure: Modeled into

2GV6 (Matriptase) based on Trypsin surrogate data.

Structural Insight: In the development of matriptase inhibitors (e.g., Inhibitor 35), D-Hphe and

D-hTyr were used to probe the S3/S4 pockets.[2][3]

The Specificity Switch: Thrombin has a restrictive S1/S2 environment (the "60-loop"). D-

Hphe analogs were designed to bypass steric clashes in Thrombin while maximizing

interactions in Matriptase.

Experimental Data:
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Inhibitor 35 (D-hTyr):

(Matriptase) = 26 nM.

Selectivity: >10-fold selectivity over Thrombin.

Mechanism: The methylene insertion allows the aromatic ring to adopt a T-shaped

-stacking interaction that is geometrically impossible for the shorter D-Phe.

Experimental Protocols
Protocol 1: Chemo-Enzymatic Synthesis of D-Hphe
Synthesizing enantiopure D-Hphe is challenging via standard organic chemistry. An enzymatic

route using Meso-Diaminopimelate Dehydrogenase (DAPDH) is recommended for high purity.

Substrate Preparation: Dissolve 2-oxo-4-phenylbutyric acid (OPBA) in Tris-HCl buffer (pH

8.0).

Enzyme Mix: Add NADP+, ammonium formate, formate dehydrogenase (FDH) for cofactor

regeneration, and engineered StDAPDH (Symbiobacterium thermophilum DAPDH).

Reaction: Incubate at 30°C for 24 hours. The enzyme stereoselectively aminates the keto-

acid to D-Hphe.

Purification: Acidify to pH 2.0, extract with ethyl acetate to remove unreacted keto-acid.

Adjust aqueous phase to pH 6.0 (isoelectric point) to precipitate D-Hphe.

Validation: Verify chirality via Chiral HPLC (Crownpak CR(+) column) and NMR.

Protocol 2: Crystallization of D-Hphe Protein Complexes
Proteins complexed with D-Hphe inhibitors often exhibit altered solubility profiles due to the

increased hydrophobicity of the ligand.

Complex Formation: Incubate the purified protein (e.g., PLpro, 10 mg/mL) with the D-Hphe

inhibitor at a 1:3 molar ratio for 1 hour on ice.
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Screening: Use hanging drop vapor diffusion.

Base Condition: 0.1 M HEPES (pH 7.5), 20% PEG 3350.

Optimization: D-Hphe complexes often require higher organic solvent concentrations (e.g.,

5-10% Isopropanol) in the reservoir to maintain ligand solubility during nucleation.

Data Collection: Collect X-ray diffraction data at 100 K. Look for extra electron density

extending from the

-carbon of the inhibitor residue, confirming the presence of the homophenylalanine moiety.
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Key Data: Primary crystallographic data for D-hTyr containing ligand.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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